N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-4-phenylbenzamide
• InChI: InChI=1S/C25H20ClN3O2/c26-22-12-10-20(11-13-22)23-14-15-24(30)29(28-23)17-16-27-25(31)21-8-6-19(7-9-21)18-4-2-1-3-5-18/h1-15H,16-17H2,(H,27,31)
• InChI Key: FDYWEOLYKFGKOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H20ClN3O2
• Molecular Weight: 429.9 g/mol
• CAS No.: 921577-69-7

Description

Molecular Structure Analysis

CCMP crystallizes in the orthorhombic space group Pna21 . Its molecular structure exhibits a combination of aromatic rings, amide linkages, and heterocyclic motifs. The 3D arrangement of atoms influences its physicochemical properties and interactions with biological targets.

Scientific Research Applications

Antimicrobial Agents

Research has been conducted on derivatives of related compounds for their potential as antimicrobial agents. For instance, compounds synthesized with modifications on the pyridazine moiety have been evaluated for their in vitro antibacterial and antifungal activities against various strains such as Escherichia coli, Staphylococcus aureus, and Candida albicans. These studies highlight the antimicrobial potential of such derivatives, which could be relevant for the compound if similar modifications are applied (Desai et al., 2011).

Antitumor Activity

Another area of application is in the synthesis of compounds with potential antitumor activity. Derivatives of similar chemical structures have been synthesized and tested for their curative activity against various types of leukemia, indicating the potential of these compounds as a basis for developing novel antitumor agents (Stevens et al., 1984).

Antitubercular and Antibacterial Activities

Compounds derived from related chemical structures have also been evaluated for their antitubercular and antibacterial activities. Some derivatives have shown potency against Mycobacterium tuberculosis, suggesting that modifications on the base structure, similar to the compound , could lead to effective antitubercular agents (Bodige et al., 2020).

Synthesis of Novel Derivatives for Biological Activities

Research on the synthesis of novel derivatives from related compounds indicates a broad interest in exploring their potential for various biological activities. This includes the development of compounds with potential use in dyeing polyester fibers with antibacterial and antifungal properties, demonstrating the versatility of these chemical structures in different applications (Khalifa et al., 2015).

Future Directions

: UNODC Manual on Piperazines : NIST Chemistry WebBook : Springer: Synthesis, Crystal Structure, DFT Calculations and Hirshfeld